Cas no 2172592-71-9 (2-5-cyclopentyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-cyclopentyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172592-71-9
• MF: C₁₂H₁₆F₂N₄O
• MW: 270.278449058533
• CID: 5569361
• PubChem ID: 165595459
• Update Time: 2025-07-22

2-5-cyclopentyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[5-cyclopentyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1599199
• 2172592-71-9
• 2-5-cyclopentyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C12H16F2N4O/c13-12(14,8-19)7-18-11(9-3-1-2-4-9)10(5-6-15)16-17-18/h9,19H,1-5,7-8H2
• InChI Key： UTSYQYFTENVHON-UHFFFAOYSA-N
• SMILES： FC(CO)(CN1C(=C(CC#N)N=N1)C1CCCC1)F

Computed Properties

• Exact Mass: 270.12921747g/mol
• Monoisotopic Mass: 270.12921747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-5-cyclopentyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile

Comprehensive Analysis of 2-5-cyclopentyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172592-71-9)

The compound 2-5-cyclopentyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172592-71-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This triazole-based derivative combines a cyclopentyl group with a difluoro-hydroxypropyl side chain, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a building block for bioactive molecules, given the increasing demand for novel compounds in drug discovery pipelines.

One of the key reasons for the growing interest in 2172592-71-9 is its potential in addressing challenges related to drug resistance and selective targeting. The 1,2,3-triazole core is known for its stability and ability to participate in hydrogen bonding, which is crucial for interactions with biological targets. Coupled with the difluoro-hydroxypropyl moiety, this compound exhibits enhanced solubility and metabolic stability—a hot topic in modern medicinal chemistry. These properties align with current trends in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, a frequent search query among pharmaceutical researchers.

From a synthetic perspective, 2-5-cyclopentyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile offers opportunities for click chemistry applications. The triazole ring can be further functionalized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a technique widely discussed in green chemistry forums. This aligns with the industry’s shift toward sustainable synthesis methods, another trending topic in scientific communities. Additionally, the presence of the acetonitrile group allows for diverse derivatization, making it a valuable tool for high-throughput screening libraries.

In agrochemical research, this compound’s cyclopentyl and difluoro motifs are being explored for their potential in crop protection formulations. With rising global concerns about food security and sustainable agriculture, researchers are investigating how such structures could contribute to next-generation pesticides or herbicides. The compound’s stability under environmental conditions is a critical factor, often highlighted in QSAR (Quantitative Structure-Activity Relationship) studies—a frequently searched term among computational chemists.

Analytical characterization of CAS No. 2172592-71-9 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for ensuring batch-to-batch consistency, a priority for manufacturers responding to stringent quality control regulations. The compound’s hydroxypropyl group also makes it amenable to chiral separation, a niche but growing area of interest for enantioselective synthesis.

Looking ahead, the demand for 2-5-cyclopentyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile is expected to rise as its applications expand into bioconjugation and proteomics. Its compatibility with fluorescent labeling techniques positions it as a candidate for diagnostic imaging probes, a field gaining traction due to advancements in precision medicine. As the scientific community continues to explore its potential, this compound exemplifies the intersection of structural innovation and practical utility—answering the call for molecules that bridge academic research and industrial scalability.